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Introduction

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in
both normal physiological functions, such as wound healing and development, and in
pathological conditions, most notably in tumor growth and metastasis. The ability to modulate
angiogenesis is a key area of research in drug development. Gold sodium thiomalate (GST),
a gold-containing compound historically used in the treatment of rheumatoid arthritis, has
demonstrated potential as an inhibitor of angiogenesis.[1] These application notes provide
detailed protocols for assessing the anti-angiogenic properties of GST in vitro, focusing on key
steps of the angiogenic cascade: endothelial cell proliferation, migration, and tube formation.

Mechanism of Action

While the precise anti-angiogenic mechanism of gold sodium thiomalate is not fully
elucidated, evidence suggests it exerts its effects through the inhibition of key cellular
processes in endothelial cells. GST has been shown to suppress the proliferation of human
umbilical vein endothelial cells (HUVECS) in a dose-dependent manner.[2] The anti-
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inflammatory properties of GST may also contribute to its anti-angiogenic effects. For instance,
GST can inhibit the expression of adhesion molecules on endothelial cells, which are crucial for
the interaction with other cell types during angiogenesis.[3][4]

Studies on other gold compounds, such as gold nanoparticles, suggest a potential mechanism
involving the inhibition of vascular endothelial growth factor (VEGF) signaling, a critical pathway
in angiogenesis. This inhibition may occur at the level of the VEGF receptor 2 (VEGFR-2) and
downstream signaling molecules like Src and Akt.[5] Although direct evidence for GST is still
emerging, it is hypothesized that GST may interfere with these key signaling pathways to exert
its anti-angiogenic effects.

Key Applications
e Screening: Rapidly screen gold sodium thiomalate and its derivatives for anti-angiogenic

activity.

e Mechanism of Action Studies: Investigate the cellular and molecular mechanisms by which
gold sodium thiomalate inhibits angiogenesis.

o Drug Development: Evaluate the potential of gold sodium thiomalate as a lead compound
for the development of novel anti-cancer or anti-inflammatory therapies targeting
angiogenesis.

Data Presentation

The following tables summarize the expected quantitative data from the described in vitro
angiogenesis assays.

Table 1: Effect of Gold Sodium Thiomalate on Endothelial Cell Proliferation
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) Inhibition of
Concentrati Assay . .
Cell Type . Proliferatio IC50 Reference
on of GST Duration
n (%)
Inhibition
1 pg/mL HUVEC - Not reported [2]
observed
Human
100 pM Synovial 4 days 50% 100 pM [6]
Cells

Note: Data from synovial cells is included as a relevant indicator of anti-proliferative effects,
though endothelial cell-specific IC50 values should be determined experimentally.

Table 2: Effect of Gold Sodium Thiomalate on Endothelial Cell Tube Formation

. Assay Inhibition of
Concentration ]
Cell Type Duration Total Tube Notes
of GST (pg/mL)
(hours) Length (%)
Optimal
concentrations
need to be
determined
) ] empirically. A
To be determined HUVEC 4-18 To be determined ]
starting range of
1-100 pg/mL is
recommended
based on
proliferation data.
To be determined HUVEC 4-18 To be determined
To be determined HUVEC 4-18 To be determined

Table 3: Effect of Gold Sodium Thiomalate on Endothelial Cell Migration
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. Assay Inhibition of
Concentration ]
Cell Type Duration Wound Notes
of GST (pg/mL)
(hours) Closure (%)
Optimal
concentrations
need to be
determined
) ) empirically. A
To be determined HUVEC 12-24 To be determined )
starting range of
1-100 pg/mL is
recommended
based on
proliferation data.
To be determined HUVEC 12-24 To be determined
To be determined HUVEC 12-24 To be determined

Experimental Protocols
Endothelial Cell Proliferation Assay ([*H]-Thymidine
Incorporation)

This assay measures the effect of gold sodium thiomalate on the proliferation of endothelial
cells by quantifying the incorporation of [3H]-thymidine into newly synthesized DNA.

Materials:

Human Umbilical Vein Endothelial Cells (HUVECS)

Endothelial Cell Growth Medium (EGM)

Fetal Bovine Serum (FBS)

Gold Sodium Thiomalate (GST)

[*H]-Thymidine
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e Trypsin-EDTA

e 96-well tissue culture plates
 Scintillation counter
Protocol:

Cell Seeding: Seed HUVECSs into 96-well plates at a density of 2 x 103 to 5 x 103 cells/well in
EGM supplemented with 10% FBS. Allow cells to adhere overnight at 37°C in a 5% CO2
incubator.

Treatment: Prepare serial dilutions of GST in EGM with a reduced serum concentration (e.g.,
2% FBS). Remove the overnight culture medium from the cells and replace it with the
medium containing different concentrations of GST. Include a vehicle control (medium
without GST). A recommended starting concentration range is 1-100 pg/mL.

Incubation: Incubate the plates for 24-48 hours at 37°C in a 5% CO:z incubator.

[3H]-Thymidine Labeling: Add 1 uCi of [2H]-thymidine to each well and incubate for an
additional 18-24 hours.

Harvesting: Aspirate the medium and wash the cells twice with ice-cold PBS. Add 100 pL of
0.25% Trypsin-EDTA to each well and incubate for 5 minutes at 37°C to detach the cells.

Quantification: Harvest the cells onto glass fiber filters using a cell harvester. Wash the filters
with distilled water and ethanol. Allow the filters to dry completely. Place the filters in
scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation
counter.

Data Analysis: Express the data as counts per minute (CPM) and calculate the percentage of
inhibition of proliferation for each GST concentration relative to the vehicle control.

Endothelial Cell Tube Formation Assay

This assay assesses the ability of endothelial cells to form capillary-like structures (tubes) on a
basement membrane matrix, a key step in angiogenesis.
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Materials:

HUVECs

EGM

FBS

Gold Sodium Thiomalate (GST)

Basement membrane matrix (e.g., Matrigel®)
96-well tissue culture plates (pre-chilled)
Calcein AM (for visualization)

Fluorescence microscope

Protocol:

Plate Coating: Thaw the basement membrane matrix on ice. Pipette 50 pL of the cold matrix
into each well of a pre-chilled 96-well plate. Ensure the entire surface of the well is covered.
Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.[4][6]

Cell Preparation: Harvest HUVECs and resuspend them in EGM with reduced serum (e.g.,
2% FBS) at a concentration of 2 x 10° cells/mL.

Treatment: Prepare different concentrations of GST in the cell suspension. Arecommended
starting range is 1-100 pg/mL.

Seeding: Gently add 100 pL of the cell suspension (containing 2 x 10# cells) with or without
GST to each matrix-coated well.

Incubation: Incubate the plate at 37°C in a 5% COz2 incubator for 4-18 hours. Monitor tube
formation periodically under a light microscope.[4]

Visualization: For quantitative analysis, the tubes can be visualized by staining the cells with
Calcein AM. Remove the medium and gently wash the cells with PBS. Add Calcein AM
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solution (2 pg/mL in PBS) and incubate for 30 minutes at 37°C.

e Imaging and Quantification: Capture images of the tube network using a fluorescence
microscope. Quantify the extent of tube formation by measuring parameters such as total
tube length, number of junctions, and number of loops using angiogenesis analysis software
(e.g., ImageJ with the Angiogenesis Analyzer plugin).

» Data Analysis: Calculate the percentage of inhibition of each parameter for each GST
concentration relative to the vehicle control.

Endothelial Cell Migration Assay (Scratch Assay)

This assay evaluates the effect of gold sodium thiomalate on the directional migration of
endothelial cells, which is essential for the formation of new blood vessels.

Materials:

HUVECs

« EGM

e FBS

e Gold Sodium Thiomalate (GST)

e Mitomycin C (optional, to inhibit proliferation)

o 24-well tissue culture plates

e P200 pipette tip or a scratcher

 Inverted microscope with a camera

Protocol:

o Cell Seeding: Seed HUVECSs into 24-well plates and grow them to form a confluent
monolayer.
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« Inhibition of Proliferation (Optional): To ensure that the closure of the scratch is due to
migration and not proliferation, you can pre-treat the cells with Mitomycin C (10 pg/mL) for 2
hours before making the scratch.

o Creating the Scratch: Using a sterile P200 pipette tip, create a straight "scratch” or cell-free
area through the center of the cell monolayer.

e Washing: Gently wash the wells with PBS to remove any detached cells.

o Treatment: Add fresh EGM with reduced serum containing different concentrations of GST to
the wells. Include a vehicle control. A recommended starting concentration range is 1-100
pg/mL.

e Imaging: Immediately after adding the treatment, capture an image of the scratch in each
well using an inverted microscope at 4x or 10x magnification. This will be the 0-hour time
point.

 Incubation: Incubate the plate at 37°C in a 5% COz2 incubator.

o Time-Lapse Imaging: Capture images of the same scratch area at regular intervals (e.g.,
every 4-8 hours) for up to 24 hours or until the scratch in the control well is nearly closed.

o Quantification: Measure the width of the scratch at multiple points for each image. Calculate
the average width for each time point and treatment condition.

o Data Analysis: Determine the percentage of wound closure at each time point for all
conditions. Calculate the percentage of inhibition of migration for each GST concentration
relative to the vehicle control.

Mandatory Visualizations
Signaling Pathway
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Caption: Proposed signaling pathway for the anti-angiogenic effect of Gold Sodium
Thiomalate.

Experimental Workflow: Tube Formation Assay
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Caption: Experimental workflow for the in vitro tube formation assay.

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/product/b1197358/docs?utm_src=pdf-body-img#application-notes-in-vitro-angiogenesis-assays-using-gold-sodium-thiomalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Experimental Workflow: Cell Migration (Scratch) Assay
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Caption: Experimental workflow for the in vitro cell migration scratch assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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